Cas no 2103034-13-3 ((3R)-3-amino-3-{bicyclo4.1.0heptan-3-yl}propanamide)

• Product Name: (3R)-3-amino-3-{bicyclo4.1.0heptan-3-yl}propanamide
• CAS No: 2103034-13-3
• MF: C₁₀H₁₈N₂O
• MW: 182.262722492218
• CID: 5939977
• PubChem ID: 165844223
• Update Time: 2025-08-05

(3R)-3-amino-3-{bicyclo4.1.0heptan-3-yl}propanamide Chemical and Physical Properties

Names and Identifiers

• (3R)-3-amino-3-{bicyclo4.1.0heptan-3-yl}propanamide
• 2103034-13-3
• (3R)-3-amino-3-{bicyclo[4.1.0]heptan-3-yl}propanamide
• EN300-1285316

• Inchi： 1S/C10H18N2O/c11-9(5-10(12)13)7-2-1-6-3-8(6)4-7/h6-9H,1-5,11H2,(H2,12,13)/t6?,7?,8?,9-/m1/s1
• InChI Key： KDOPWGOSFBNRCW-RLKGBJSKSA-N
• SMILES： O=C(C[C@H](C1CCC2CC2C1)N)N

Computed Properties

• Exact Mass: 182.141913202g/mol
• Monoisotopic Mass: 182.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 69.1Ų

Additional information on (3R)-3-amino-3-{bicyclo4.1.0heptan-3-yl}propanamide

Introduction to (3R)-3-amino-3-{bicyclo[4.1.0]heptan-3-yl}propanamide (CAS No. 2103034-13-3)

Compound (3R)-3-amino-3-{bicyclo[4.1.0]heptan-3-yl}propanamide, identified by its CAS number 2103034-13-3, is a molecule of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of nitrogen-containing heterocycles that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications.

The structural framework of (3R)-3-amino-3-{bicyclo[4.1.0]heptan-3-yl}propanamide features a bicyclic scaffold, specifically a bicyclo[4.1.0]heptane moiety, which is appended with an amino-substituted propanamide group. This unique structural motif contributes to its distinct chemical properties and biological interactions, making it a valuable scaffold for drug discovery and development.

In recent years, the exploration of bicyclic compounds has been extensively studied due to their prevalence in natural products and their potential as pharmacophores. The bicyclo[4.1.0]heptane core is particularly noteworthy for its ability to mimic the conformational flexibility of certain biologically active molecules, thereby enhancing binding affinity and specificity to target enzymes and receptors.

The stereochemistry of (3R)-3-amino-3-{bicyclo[4.1.0]heptan-3-yl}propanamide is also of paramount importance. The (R) configuration at the stereogenic center introduces a specific spatial arrangement that can critically influence its biological activity. This stereochemical feature has been the focus of numerous synthetic efforts aimed at optimizing the compound's pharmacological profile.

Recent advancements in synthetic methodologies have enabled the efficient preparation of complex bicyclic structures like (3R)-3-amino-3-{bicyclo[4.1.0]heptan-3-yl}propanamide. Techniques such as transition-metal-catalyzed cyclizations and asymmetric hydrogenations have played pivotal roles in constructing the desired molecular architecture with high enantioselectivity and yield.

The biological significance of this compound has been underscored by several preclinical studies investigating its potential therapeutic applications. Initial research suggests that (3R)-3-amino-3-{bicyclo[4.1.0]heptan-3-yl}propanamide may exhibit inhibitory effects on certain enzymes implicated in inflammatory and metabolic disorders. These findings have prompted further investigation into its mechanism of action and potential as a lead compound for drug development.

In addition to its pharmacological relevance, the synthesis and characterization of (3R)-3-amino-3-{bicyclo[4.1.0]heptan-3-yl}propanamide have provided valuable insights into the principles of molecular design and optimization. The study of its structural analogs has shed light on the relationship between molecular structure and biological activity, guiding the development of more effective and selective therapeutic agents.

The analytical characterization of this compound has been performed using state-of-the-art spectroscopic techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have confirmed the structural integrity and stereochemical purity of (3R)-3-amino-3-{bicyclo[4.1.0]heptan-3-yl}propanamide, providing a solid foundation for further biological evaluation.

The future prospects for this compound are promising, with ongoing research aimed at expanding its chemical space and exploring new therapeutic modalities. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists are expected to yield novel derivatives with enhanced efficacy and reduced side effects.

In conclusion, (3R)-3-amino-3-{bicyclo[4.1.0]heptan-3-yl}propanamide represents a significant advancement in the field of medicinal chemistry, offering a unique structural scaffold with potential therapeutic applications in various disease areas. Its synthesis, characterization, and biological evaluation continue to drive innovation in drug discovery and development.